![molecular formula C9H10N2O B2755744 1,2-dimethyl-1H-1,3-benzodiazol-5-ol CAS No. 37422-26-7](/img/structure/B2755744.png)
1,2-dimethyl-1H-1,3-benzodiazol-5-ol
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Overview
Description
1,2-dimethyl-1H-1,3-benzodiazol-5-ol, also known as DMBO or Midazolam, is a benzodiazepine derivative that has been used as a sedative, hypnotic, and anxiolytic agent in clinical settings. It is a water-soluble compound with a molecular weight of 324.36 g/mol. DMBO has been widely used in the medical field due to its fast onset of action, short duration of effect, and high potency.
Scientific Research Applications
Organic Electronics
1,2-dimethyl-1H-1,3-benzodiazol-5-ol, also known as DMBI, is used as an efficient n-type dopant in organic electronics . It’s a key component in the development of molecular machines, contributing to the advancement of nanotechnology .
Molecular Machines
DMBI derivatives have been used to create molecular machines, which are multicomponent systems that perform mechanical-like work in response to a defined external stimulus . These machines can be excited with STM pulses, causing them to display a sequential unidirectional rotational motion .
Molecular Rotors
DMBI derivatives can function as molecular rotors. When anchored to a gold surface, these molecules can rotate with high efficiency when excited with STM pulses . This property makes them useful in the development of nanoscale devices and systems .
Nanocars
DMBI derivatives can also be used to construct nanocars, which are molecules with a rigid inner chassis supported by four round structures . These nanocars can be decoupled from the surface, providing a model for the development of molecular-level transportation systems .
Therapeutic Potential
Imidazole-containing compounds, such as 1,2-dimethylbenzimidazol-5-ol, have a broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mechanism of Action
Target of Action
It’s worth noting that imidazole-containing compounds, such as benzimidazoles, have been found to interact with a variety of therapeutic targets due to their structural features and electron-rich environment .
Mode of Action
Benzimidazole compounds have been reported to interact with various enzymes involved in a wide range of therapeutic uses . They have shown promising application in biological and clinical studies .
Biochemical Pathways
Imidazole derivatives have been associated with several biochemical reactions, including domino ring-opening redox amidation, knoevenagel condensation, intramolecular stereoselective protonation, grignard allylic substitution, and acylation of alcohols .
Pharmacokinetics
Benzimidazole compounds are known for their excellent properties, such as increased stability, bioavailability, and significant biological activity .
Result of Action
Benzimidazole compounds have been reported to exhibit a broad spectrum of bioactivities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .
Action Environment
It’s worth noting that benzimidazoles are good corrosion inhibitors for extremely aggressive, corrosive acidic media, basic media, and salt solutions .
properties
IUPAC Name |
1,2-dimethylbenzimidazol-5-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c1-6-10-8-5-7(12)3-4-9(8)11(6)2/h3-5,12H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADMVTZCMOLFYCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1C)C=CC(=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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